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Introduction
S-Methylmethionine (SMM), often referred to as "vitamin U," is a derivative of the essential

amino acid methionine.[1][2] It is naturally synthesized in plants from L-methionine via the

enzyme methionine S-methyltransferase.[1][2] While not officially classified as a vitamin, SMM

has garnered significant interest for its potential therapeutic properties, particularly in

gastrointestinal health.[3][4][5] Early studies in the 1950s highlighted the ability of fresh

cabbage juice, a rich source of SMM, to accelerate the healing of peptic ulcers.[1][4] This

technical guide provides a comprehensive overview of the natural dietary sources of SMM,

available data on its intake, and detailed methodologies for its quantification in food matrices.

Natural Sources and Dietary Intake of S-
Methylmethionine
SMM is predominantly found in plant-based foods, with vegetables from the Brassicaceae

family being particularly rich sources. Animal products are generally poor in SMM.[6] The

concentration of SMM in plants can be influenced by factors such as variety, growing

conditions, and storage. For instance, storage of SMM-rich vegetables like cabbage and celery

can lead to a significant decrease in their SMM content.[6]
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While comprehensive data on the average dietary intake of SMM is limited, it can be inferred

from the consumption of SMM-rich foods. In clinical settings, SMM has been administered as a

dietary supplement. For example, a study on patients with chronic gastritis utilized a daily dose

of 300 mg of S-methylmethionine sulfonium chloride to assess its effect on dyspepsia

symptoms.[7][8]

Data Presentation: S-Methylmethionine Content in
Various Food Sources
The following table summarizes the quantitative data on SMM content in a range of natural

sources.
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Food Source SMM Content (mg/kg) Analytical Method

Celery 176
LC-MS/MS with Stable Isotope

Dilution Assay[9]

Kohlrabi 810 - 1100
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Cabbage 530 - 1040
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Leeks 660 - 750
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Turnip 510 - 720
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Tomatoes 450 - 830
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Garlic-leafs 440 - 640
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Celery 380 - 780
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Beet 220 - 370
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Raspberries 270
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Strawberries 140 - 250
Ion Exchange Clean-up & Thin

Layer Chromatography[6]

Fresh Tomatoes 2.8
LC-MS/MS with Stable Isotope

Dilution Assay[9]

Experimental Protocols for S-Methylmethionine
Quantification
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Accurate quantification of SMM is essential for food analysis, clinical studies, and quality

control of dietary supplements. The following are detailed protocols for established analytical

methods.

Quantification by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
This method is highly sensitive and specific for the quantification of SMM in complex food

matrices.[9]

Principle: SMM is extracted from the sample, separated from other components using liquid

chromatography, and then detected and quantified by tandem mass spectrometry based on

its specific mass-to-charge ratio and fragmentation pattern. A stable isotope-labeled internal

standard is used to ensure high accuracy.

Methodology:

Sample Preparation:

Homogenize the raw food sample (e.g., vegetables).

Weigh a precise amount of the homogenate.

Add a known amount of a stable isotope-labeled internal standard (e.g., deuterium-

labeled SMM).

Extract SMM using a suitable solvent, such as an aqueous solution with a small amount

of acid.

Centrifuge the mixture to remove solid particles.

Filter the supernatant through a 0.45 µm filter.

LC-MS/MS Analysis:

Chromatographic Separation:

Column: A reversed-phase column (e.g., C18) is typically used for separation.
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Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile),

both containing a small percentage of formic acid, is employed.

Injection Volume: 5-10 µL.

Mass Spectrometry Detection:

Ionization: Electrospray ionization (ESI) in the positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-

to-product ion transitions for both SMM and the internal standard, ensuring high

selectivity and accurate quantification.

Quantification by Gas Chromatography (GC)
This method relies on the thermal decomposition of SMM into dimethyl sulfide (DMS).[10]

Principle: SMM is quantitatively converted to DMS and homoserine under alkaline

conditions. The volatile DMS is then analyzed by gas chromatography, and its concentration

is used to determine the original SMM content.

Methodology:

Sample Preparation and Derivatization:

Extract SMM from the plant material.

Place the extract in an alkaline medium.

Heat the solution to induce the disintegration of SMM into DMS.

Distill the DMS in a stream of an inert gas (e.g., nitrogen).

Trap the distilled DMS in a cooled solvent, such as toluene at -78°C.

Add an internal standard (e.g., carbon tetrachloride) to the toluene solution.

GC Analysis:
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Chromatographic Separation:

Column: A capillary column suitable for the separation of volatile sulfur compounds.

Carrier Gas: An inert gas such as nitrogen.

Detection: A flame ionization detector (FID) or a mass spectrometer can be used to

detect and quantify DMS. The amount of SMM is then calculated based on the

equimolecular conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1250718?utm_src=pdf-body-img
https://www.benchchem.com/product/b1250718?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. S-Methylmethionine [chemeurope.com]

2. S-Methylmethionine - Wikipedia [en.wikipedia.org]

3. caringsunshine.com [caringsunshine.com]

4. caringsunshine.com [caringsunshine.com]

5. biotypenutrients.com [biotypenutrients.com]

6. [S-Methylmethionine content in plant and animal tissues and stability during storage] -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. Effect of 6-month S-methylmethionine intake on the quality of life and dyspepsia
symptoms in patients with chronic gastritis [voprosy-pitaniya.ru]

8. [Effect of 6-month S-methylmethionine intake on the quality of life and dyspepsia
symptoms in patients with chronic gastritis] - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Quantitation of S-methylmethionine in raw vegetables and green malt by a stable isotope
dilution assay using LC-MS/MS: comparison with dimethyl sulfide formation after heat
treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

10. [Gas chromatographic determination of S-methylmethionine (vitamin U) in plants] -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [S-Methylmethionine: A Technical Guide to Natural
Sources, Dietary Intake, and Quantification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250718#natural-sources-and-dietary-intake-of-s-
methylmethionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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